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Cat. No.: B15885661

Get Quote

Introduction
Ginger (Zingiber officinale), a widely utilized spice and medicinal plant, is rich in bioactive

compounds such as gingerols and shogaols, which are known for their potent antioxidant

properties.[1][2] Supercritical fluid extraction using carbon dioxide (CO2) is an advanced

technique that offers a green and efficient method for obtaining high-quality ginger extracts,

preserving the integrity of its thermolabile bioactive constituents.[1][3] This application note

provides detailed protocols for two common in vitro assays, the 2,2-diphenyl-1-picrylhydrazyl

(DPPH) radical scavenging assay and the Ferric Reducing Antioxidant Power (FRAP) assay, to

evaluate the antioxidant capacity of ginger CO2 extract. These methods are fundamental for

researchers in natural product chemistry, pharmacology, and drug development for screening

and characterizing the antioxidant potential of botanical extracts.

Principle of Assays
DPPH Radical Scavenging Assay: This spectrophotometric assay is based on the ability of an

antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, which is

characterized by its deep purple color.[4][5] Upon reduction by an antioxidant, the DPPH
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radical is converted to a non-radical form, resulting in a color change from purple to yellow. The

degree of discoloration, measured by the decrease in absorbance at a specific wavelength, is

proportional to the radical scavenging activity of the extract.[6]

Ferric Reducing Antioxidant Power (FRAP) Assay: The FRAP assay measures the ability of an

antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The assay utilizes a ferric-

tripyridyltriazine (Fe³⁺-TPTZ) complex, which is reduced to a blue-colored ferrous-

tripyridyltriazine (Fe²⁺-TPTZ) complex in the presence of antioxidants.[4][7] The intensity of the

blue color, measured by the absorbance at a specific wavelength, is directly proportional to the

reducing power of the sample.[4]

Data Presentation
The antioxidant capacity of ginger CO2 extract from various studies is summarized below. It is

important to note that the extraction conditions (temperature, pressure) and the specific

composition of the extract can significantly influence the antioxidant activity.

Table 1: DPPH Radical Scavenging Activity of Ginger CO2 Extract

Extract
Concentration

% Inhibition IC50 Value Reference

Dose-dependent

increase

Moderate-high

scavenging capability
Not specified [4]

Not specified Not specified 1.02 ± 0.01 mg/mL [8]

Not specified Not specified 0.85 ± 0.00 mg/mL [8]

Not specified Not specified 0.96 ± 0.07 mg/mL [8]

IC50: The concentration of the extract required to scavenge 50% of the DPPH radicals.

Table 2: Ferric Reducing Antioxidant Power (FRAP) of Ginger CO2 Extract
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FRAP Value Units Reference

368.14 ± 60.95 mg Trolox/g extract [8]

471.14 ± 3.03 mg Trolox/g extract [8]

596.89 ± 38.22 mg Trolox/g extract [8]

0.35 ± 0.01 (at 5000 µg/mL) Absorbance at 700 nm [4]

3.68 ± 0.18 mg TE/100 g [7]

TE: Trolox Equivalents.

Experimental Protocols
DPPH Radical Scavenging Assay Protocol
a. Materials and Reagents:

Ginger CO2 Extract

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol (analytical grade)

Positive Control (e.g., Ascorbic acid, Trolox, or Quercetin)[2]

96-well microplate

Microplate reader

b. Preparation of Solutions:

DPPH Stock Solution (0.004% w/v): Dissolve 4 mg of DPPH in 100 mL of methanol.[5] Keep

the solution in a dark bottle and store it at 4°C.

Ginger Extract Stock Solution: Prepare a stock solution of the ginger CO2 extract in
methanol (e.g., 1 mg/mL).
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Serial Dilutions: From the stock solution, prepare a series of dilutions of the ginger extract in

methanol to obtain a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

Positive Control: Prepare a series of dilutions of the positive control in methanol at similar

concentrations to the extract.

c. Assay Procedure:

In a 96-well microplate, add 50 µL of the various concentrations of the ginger extract dilutions

to the wells.

Add 50 µL of the positive control dilutions to separate wells.

For the blank, add 50 µL of methanol.

To each well, add 150 µL of the DPPH solution.

Shake the plate gently and incubate in the dark at room temperature for 30 minutes.[5]

Measure the absorbance at 517 nm using a microplate reader.[9]

d. Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is

calculated using the following formula:

% Inhibition = [(A_control - A_sample) / A_control] * 100

Where:

A_control is the absorbance of the DPPH solution without the sample (blank).

A_sample is the absorbance of the DPPH solution with the ginger extract or positive control.

The IC50 value, which is the concentration of the sample that causes 50% inhibition of the

DPPH radical, can be determined by plotting the percentage of inhibition against the extract

concentration.
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Ferric Reducing Antioxidant Power (FRAP) Assay
Protocol
a. Materials and Reagents:

Ginger CO2 Extract

Acetate buffer (300 mM, pH 3.6)

2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution (10 mM in 40 mM HCl)[7]

Ferric chloride hexahydrate (FeCl₃·6H₂O) solution (20 mM in water)[7]

Ferrous sulfate (FeSO₄·7H₂O) or Trolox for standard curve

Methanol (analytical grade)

96-well microplate

Microplate reader

b. Preparation of Solutions:

FRAP Reagent: Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution,

and FeCl₃·6H₂O solution in a 10:1:1 (v/v/v) ratio.[7] Warm the reagent to 37°C before use.[7]

Ginger Extract Stock Solution: Prepare a stock solution of the ginger CO2 extract in
methanol (e.g., 1 mg/mL).

Sample Dilutions: Dilute the ginger extract stock solution with methanol to a suitable

concentration for the assay.

Standard Curve: Prepare a series of dilutions of FeSO₄ or Trolox in methanol to generate a

standard curve.

c. Assay Procedure:

In a 96-well microplate, add 20 µL of the diluted ginger extract to the wells.
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Add 20 µL of the standard solutions to separate wells for the standard curve.

For the blank, add 20 µL of methanol.

Add 180 µL of the pre-warmed FRAP reagent to all wells.

Incubate the plate in the dark at 37°C for 30 minutes.[7]

Measure the absorbance at 593 nm using a microplate reader.[7]

d. Calculation of FRAP Value:

Create a standard curve by plotting the absorbance of the standards against their

concentrations.

Determine the concentration of Fe²⁺ equivalents or Trolox equivalents in the sample from the

standard curve.

The FRAP value is typically expressed as mmol of Fe²⁺ equivalents per gram of extract or as

mg of Trolox equivalents per gram of extract.
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Caption: Workflow for the DPPH Radical Scavenging Assay.
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Caption: Workflow for the Ferric Reducing Antioxidant Power (FRAP) Assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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